Cas no 1533131-36-0 (7-Amino-2-(aminomethyl)benzo[d]oxazole)

• Product Name: 7-Amino-2-(aminomethyl)benzo[d]oxazole
• CAS No: 1533131-36-0
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 4818008
• Update Time: 2025-06-14

7-Amino-2-(aminomethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-Amino-2-(aminomethyl)benzo[d]oxazole

• Inchi： 1S/C8H9N3O/c9-4-7-11-6-3-1-2-5(10)8(6)12-7/h1-3H,4,9-10H2
• InChI Key： JYYZLXNKRMNYER-UHFFFAOYSA-N
• SMILES： O1C(CN)=NC2C=CC=C(C1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: 0
• Topological Polar Surface Area: 78.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 7-Amino-2-(aminomethyl)benzo[d]oxazole

Comprehensive Overview of 7-Amino-2-(aminomethyl)benzo[d]oxazole (CAS No. 1533131-36-0)

The compound 7-Amino-2-(aminomethyl)benzo[d]oxazole (CAS No. 1533131-36-0) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the benzo[d]oxazole core and dual amino functional groups, make it a versatile intermediate for synthesizing bioactive compounds and advanced materials. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and inflammatory pathways, as well as its applications in optoelectronics due to its fluorescence properties.

One of the key reasons for the growing interest in 7-Amino-2-(aminomethyl)benzo[d]oxazole is its role in the development of novel small-molecule therapeutics. The compound's ability to act as a building block for kinase inhibitors and GPCR modulators aligns with current trends in precision medicine. Recent studies have highlighted its utility in creating selective enzyme inhibitors, a hot topic in oncology and metabolic disease research. Additionally, its aminomethyl moiety provides a reactive site for further derivatization, enabling the creation of libraries for high-throughput screening.

From a materials science perspective, the benzo[d]oxazole scaffold in CAS No. 1533131-36-0 exhibits promising photophysical characteristics. This has led to investigations into its use in organic light-emitting diodes (OLEDs) and fluorescent sensors, addressing the demand for more efficient display technologies and environmental monitoring tools. The compound's stability under various conditions makes it particularly attractive for these applications, with several patents filed in recent years covering its use in optoelectronic devices.

Synthetic accessibility is another advantage of 7-Amino-2-(aminomethyl)benzo[d]oxazole. Modern green chemistry approaches have been successfully applied to its production, minimizing waste and energy consumption—a critical consideration given the current focus on sustainable chemical processes. Researchers have developed efficient one-pot syntheses and catalytic methods that improve yield while reducing the need for hazardous reagents, making this compound more accessible for industrial-scale applications.

Quality control and analytical characterization of CAS No. 1533131-36-0 are essential topics in current literature. Advanced techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify purity and structural integrity, especially when the compound is used in pharmaceutical contexts. The development of robust analytical methods has been driven by regulatory requirements and the need for reliable data in preclinical studies, reflecting broader industry trends toward stringent quality standards.

Looking ahead, the potential applications of 7-Amino-2-(aminomethyl)benzo[d]oxazole continue to expand. Its compatibility with click chemistry protocols opens possibilities for creating complex molecular architectures, while its electronic properties suggest utility in emerging fields like molecular electronics. As research progresses, this compound is likely to play an increasingly important role at the intersection of chemistry, biology, and materials science, offering solutions to challenges in healthcare, energy, and environmental monitoring.